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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Chitinovorin B, a novel (3-
lactam antibiotic. This document details its biological context, protocols for its isolation and
characterization, and its potential therapeutic applications. The information is intended to guide
researchers in the fields of microbiology, medicinal chemistry, and pharmacology.

Introduction

Chitinovorin B belongs to a family of naturally occurring B-lactam antibiotics, which also
includes Chitinovorins A and C.[1] These compounds are produced by bacterial species,
distinguishing them from many other 3-lactam antibiotics that originate from fungi. As a
member of the B-lactam class, Chitinovorin B is presumed to exert its antibacterial activity by
inhibiting bacterial cell wall synthesis, a mechanism shared by widely used antibiotics such as
penicillins and cephalosporins. The exploration of novel 3-lactam structures from diverse
natural sources is critical in the ongoing effort to combat antibiotic resistance.

Physicochemical Properties and Structure

While detailed experimental data for Chitinovorin B is limited in publicly accessible literature,
the foundational publication by Shoiji et al. (1984) provides the initial characterization of the
Chitinovorin family.[1] The general properties are summarized based on its classification as a
B-lactam antibiotic.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15593803?utm_src=pdf-interest
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.brainkart.com/article/Biosynthesis-of-beta-Lactam-Antibiotics_13925/
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.brainkart.com/article/Biosynthesis-of-beta-Lactam-Antibiotics_13925/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: Physicochemical Properties of Chitinovorin B (Predicted)

Property Value

Molecular Formula Not yet determined

Molecular Weight Not yet determined

Appearance White to off-white powder

Solubility Soluble in water and polar organic solvents
Stability Sensitive to B-lactamases

Note: The precise molecular formula and weight are pending full structural elucidation from the
primary literature.

Biological Activity

Chitinovorin B has been identified as a novel antibiotic with activity against a range of
bacteria. The primary mechanism of action for B-lactam antibiotics is the inhibition of penicillin-
binding proteins (PBPs), which are essential enzymes for the synthesis of the peptidoglycan
layer of the bacterial cell wall.

Table 2: Antimicrobial Spectrum of Chitinovorin B (Hypothetical Data)

Bacterial Strain MIC (pg/mL)
Staphylococcus aureus 1-4
Streptococcus pneumoniae 0.5-2
Escherichia coli 8-32
Pseudomonas aeruginosa >64

Note: This data is hypothetical and serves as an example. Actual MIC values would need to be
determined experimentally.
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Signaling Pathway

The mechanism of action of B-lactam antibiotics like Chitinovorin B involves the disruption of
bacterial cell wall synthesis. The following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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